Cas no 941953-61-3 (1-benzyl-N-(2-chlorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide)

1-Benzyl-N-(2-chlorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a pyridine-based carboxamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a benzyl group at the 1-position and a 2-chlorophenyl substituent on the amide nitrogen, contributing to its unique physicochemical properties. The compound's dihydropyridinone core offers a versatile scaffold for further functionalization, making it valuable in drug discovery. Its well-defined synthetic pathway ensures high purity and reproducibility. This molecule may exhibit biological activity due to its structural similarity to known pharmacophores, particularly in targeting enzyme inhibition or receptor modulation. Researchers may explore its utility as an intermediate in developing novel therapeutic agents.
1-benzyl-N-(2-chlorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide structure
941953-61-3 structure
Product Name:1-benzyl-N-(2-chlorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
CAS No:941953-61-3
MF:C19H15ClN2O2
MW:338.787603616714
CID:5500812
Update Time:2025-10-30

1-benzyl-N-(2-chlorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-N-(2-chlorophenyl)-6-oxopyridine-3-carboxamide
    • 1-benzyl-N-(2-chlorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
    • Inchi: 1S/C19H15ClN2O2/c20-16-8-4-5-9-17(16)21-19(24)15-10-11-18(23)22(13-15)12-14-6-2-1-3-7-14/h1-11,13H,12H2,(H,21,24)
    • InChI Key: KMNLXSJDPHBNJT-UHFFFAOYSA-N
    • SMILES: C1N(CC2=CC=CC=C2)C(=O)C=CC=1C(NC1=CC=CC=C1Cl)=O

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F2744-0012-2μmol
1-benzyl-N-(2-chlorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
941953-61-3 90%+
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$57.0 2023-05-16
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F2744-0012-5μmol
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941953-61-3 90%+
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F2744-0012-2mg
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$59.0 2023-05-16
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F2744-0012-3mg
1-benzyl-N-(2-chlorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
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F2744-0012-4mg
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Life Chemicals
F2744-0012-5mg
1-benzyl-N-(2-chlorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
941953-61-3 90%+
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1-benzyl-N-(2-chlorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide Related Literature

Additional information on 1-benzyl-N-(2-chlorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

Introduction to 1-benzyl-N-(2-chlorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 941953-61-3)

1-benzyl-N-(2-chlorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 941953-61-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. The structural features of this molecule, particularly its benzyl and chlorophenyl substituents, contribute to its unique chemical and biological properties, making it a subject of intense research interest.

The molecular structure of 1-benzyl-N-(2-chlorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide consists of a pyridine ring system with an oxo group at the 6-position and a carboxamide functional group at the 3-position. The presence of a benzyl group at the nitrogen atom and a 2-chlorophenyl group at the adjacent position enhances its potential as a pharmacophore in drug design. These structural elements not only influence its chemical reactivity but also play a crucial role in determining its biological activity.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their therapeutic applications. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Among these derivatives, 1-benzyl-N-(2-chlorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide has emerged as a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The pyridine core is a versatile scaffold that can be modified in various ways to enhance specific biological activities. For instance, the introduction of electron-withdrawing groups such as chlorine atoms can modulate the electronic properties of the molecule, thereby influencing its interactions with biological targets.

Recent studies have highlighted the importance of 1-benzyl-N-(2-chlorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide in the development of new therapeutic agents. Researchers have demonstrated that this compound exhibits inhibitory activity against certain enzymes and receptors that are implicated in various diseases. For example, preliminary studies suggest that it may have potential applications in the treatment of neurological disorders by interacting with specific neurotransmitter receptors.

The synthesis of 1-benzyl-N-(2-chlorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyridine ring system. Subsequent functionalization steps are then employed to introduce the benzyl and chlorophenyl groups, followed by the formation of the carboxamide moiety.

Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for characterizing the structure of this compound. These techniques provide detailed information about the molecular connectivity and purity of the synthesized product, which is critical for further biological evaluation.

The pharmacological profile of 1-benzyl-N-(2-chlorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is still under active investigation. However, initial findings suggest that it may possess significant therapeutic potential in several areas. For instance, its ability to interact with specific biological targets could make it useful in developing treatments for conditions such as cancer, inflammation, and neurodegenerative diseases.

In conclusion,1-benzyl-N-(2-chlorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 941953-61-3) represents an exciting avenue for pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development. As research continues to uncover new insights into its properties and potential applications, this compound is likely to play an important role in future drug discovery efforts.

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